2-(Benzylsulfanyl)-4-(4-methylphenyl)-6-piperidino-5-pyrimidinecarbonitrile

• IUPAC Name: 2-benzylsulfanyl-4-(4-methylphenyl)-6-piperidin-1-ylpyrimidine-5-carbonitrile
• InChI: InChI=1S/C24H24N4S/c1-18-10-12-20(13-11-18)22-21(16-25)23(28-14-6-3-7-15-28)27-24(26-22)29-17-19-8-4-2-5-9-19/h2,4-5,8-13H,3,6-7,14-15,17H2,1H3
• InChI Key: CLUJZJUNSYHCMB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(C(=NC(=N2)SCC3=CC=CC=C3)N4CCCCC4)C#N
• Molecular Formula: C24H24N4S
• Molecular Weight: 400.5 g/mol

Description

2-(Benzylsulfanyl)-4-(4-methylphenyl)-6-piperidino-5-pyrimidinecarbonitrile, commonly referred to as BMP-6-PPC, is an organic compound of the pyrimidinecarbonitrile class. It is a colorless solid that is soluble in organic solvents such as acetonitrile and dimethyl sulfoxide. BMP-6-PPC has been studied for its potential applications in the fields of medicinal chemistry, organic synthesis, and biochemistry.

Scientific Research Applications

Synthesis and Structural Analysis

• The compound is utilized in novel and efficient synthesis processes. For instance, it's involved in a one-pot synthesis of 2-aminopyrimidinones, highlighting its role in facilitating complex chemical reactions and the formation of pyrimidinones, which are significant in various chemical and pharmaceutical applications (Bararjanian et al., 2010).
• It is also used in the synthesis of new series of pyridine and fused pyridine derivatives, demonstrating its versatility in creating a range of chemical structures (Al-Issa, 2012).

Molecular and Spectroscopic Studies

• Vibrational spectroscopic and molecular docking studies of this compound have been conducted. These studies are crucial in understanding the molecular structure and potential interactions of the compound with other molecules, which is essential in drug design and development (Haress et al., 2015).

Potential in Chemotherapy

• There is research indicating its potential as a chemotherapeutic agent. Molecular docking studies suggest that the compound might exhibit inhibitory activity against specific targets, indicating its potential in cancer treatment (Alzoman et al., 2015).

Antimicrobial Properties

• Synthesis and evaluation of its derivatives have been studied for antimicrobial activity. This shows its potential application in developing new antimicrobial agents (Bhat & Begum, 2021).

Material Science Applications

• The compound's derivatives are also used in the field of material science. For example, in the development of transparent aromatic polyimides, which are materials with high refractive indices and small birefringence, useful in various industrial applications (Tapaswi et al., 2015).

Biological and Antifungal Activity

• Studies have also been conducted on its derivatives to estimate cytotoxic properties against various cell lines and to evaluate their antimicrobial activity. These investigations are crucial for the development of new therapeutic agents (Stolarczyk et al., 2021).